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Compound of Interest

Compound Name: 1-Isobutylpiperazine

Cat. No.: B1271213

An In-depth Technical Guide to 1-Isobutylpiperazine

This technical guide provides a comprehensive overview of 1-lsobutylpiperazine, including its
chemical identity, physicochemical properties, and general synthesis strategies. This document
is intended for researchers, scientists, and professionals in the field of drug development and
chemical synthesis.

Chemical Identification and Molecular Structure

1-Isobutylpiperazine, also known as N-isobutylpiperazine or 1-(2-methylpropyl)piperazine, is a
monosubstituted piperazine derivative. The piperazine ring is a common scaffold in medicinal
chemistry, and its derivatives are known to exhibit a wide range of biological activities.

CAS Number: The Chemical Abstracts Service (CAS) registry number for 1-
Isobutylpiperazine is 5308-28-1[1][2][3]. The dihydrochloride salt of this compound has the
CAS number 33174-08-2[4].

Molecular Formula: CsH1sN2[1]
Molecular Weight: 142.24 g/mol [1]

Structure: The molecule consists of a piperazine ring where one of the nitrogen atoms is
substituted with an isobutyl group.

Caption: Molecular structure of 1-Isobutylpiperazine.
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Physicochemical Properties

The known physicochemical properties of 1-lsobutylpiperazine are summarized in the table
below. These properties are crucial for its handling, storage, and application in experimental

settings.
Property Value Reference
Appearance C.:olc')rles.s to off-white solid- 213
liquid mixture

Boiling Point 65°C (at 10 mmHg) [1][2]
Density 0.864 £ 0.06 g/cm3 (Predicted) [1112]

pKa 9.27 £ 0.10 (Predicted) [11[2]
Storage Temperature 2-8°C (protect from light) [1][2]

Synthesis of 1-Isobutylpiperazine

While a specific, detailed experimental protocol for the synthesis of 1-isobutylpiperazine was
not found in the provided search results, a general and widely used method for the preparation
of monosubstituted piperazines involves the use of a protecting group.[5] An alternative, more

recent approach allows for a one-pot synthesis without the need for a protecting group.[5]

General Experimental Protocol: One-Pot Synthesis of
Monosubstituted Piperazines

This simplified procedure avoids the multi-step process of protection and deprotection, making
it more efficient.[5]

Materials:
e Piperazine
» Piperazine dihydrochloride

 Isobutyl halide (e.g., isobutyl bromide)
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e Solvent (e.g., methanol or acetic acid)
o Heterogeneous catalyst (e.g., metal ions supported on a commercial polymeric resin)
Procedure:

o Formation of Piperazine Monohydrochloride: In a reaction vessel, dissolve free piperazine in
methanol. Add piperazine dihydrochloride to the solution to form piperazine
monohydrochloride in situ. If acetic acid is used as the solvent, piperazine monoacetate is
formed directly by dissolving piperazine.[5]

o Alkylation: Add the isobutyl halide to the reaction mixture.
o Catalysis: Introduce the heterogeneous catalyst to the mixture.

o Reaction: Stir the reaction mixture at room temperature or under reflux until the reaction is
complete (monitored by techniques like TLC or GC-MS).

o Work-up: After the reaction is complete, filter off the catalyst. The solvent is then removed
under reduced pressure. The resulting residue can be purified by standard methods such as
distillation or chromatography to yield 1-isobutylpiperazine.
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Caption: General workflow for the one-pot synthesis of a monosubstituted piperazine.

Pharmacological and Biological Activity

The provided search results did not contain specific information regarding the signaling
pathways or detailed pharmacological activity of 1-isobutylpiperazine. However, the
piperazine moiety is a well-known pharmacophore present in a wide array of therapeutic
agents, including antibacterial, antiallergic, and antipsychotic drugs.[6] Derivatives of
piperazine have been investigated for various activities, including hypnotic-sedative effects.[7]
The parent compound, piperazine, has been shown to have effects on smooth, cardiac, and
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skeletal muscles.[8][9] Further research is required to elucidate the specific biological profile of
1-isobutylpiperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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